3-(1,3-Benzodioxol-5-yl)prop-2-yn-1-ol

• CAS No.: 6258-37-3
• Molecular Formula: C10H8O3
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-yl)prop-2-yn-1-ol
• InChI: InChI=1S/C10H8O3/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h3-4,6,11H,5,7H2
• InChI Key: IDACMXRFNPOSPL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C#CCO

Description

3-(1,3-Benzodioxol-5-yl)prop-2-yn-1-ol is a propargyl alcohol derivative containing a 1,3-benzodioxole moiety. The compound features a rigid triple bond (C≡C) between C2 and C3, with a hydroxyl group at C1 and the benzodioxole ring attached to C3. The benzodioxole group contributes to π-electron density, while the propargyl alcohol moiety introduces polarity and reactivity, enabling participation in hydrogen bonding and click chemistry .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural and functional differences between the target compound and its analogs:

Compound Name	Molecular Formula	Functional Groups	Key Features	Biological Activity (Reported)	Synthesis Method
3-(1,3-Benzodioxol-5-yl)prop-2-yn-1-ol	C₁₀H₈O₃	Propargyl alcohol, Benzodioxole	Triple bond, hydroxyl at C1	Not reported in evidence	Likely Sonogashira coupling
1-(1,3-Benzodioxol-5-yl)propan-2-ol	C₁₀H₁₂O₃	Secondary alcohol	Single bond chain, hydroxyl at C2	Not specified	Aldol condensation or ketone reduction
1-(1,3-Benzodioxol-5-yl)propan-1-one	C₁₀H₁₀O₃	Ketone	Propiophenone derivative	Intermediate in organic synthesis	Claisen-Schmidt condensation
α-Methyl-1,3-benzodioxole-5-propionaldehyde (Helional)	C₁₁H₁₀O₃	Aldehyde, Methyl branch	Branched chain, aldehyde group	Fragrance industry (e.g., perfumes)	Aldehyde synthesis methods
Chalcone derivatives	Varies	α,β-Unsaturated ketone	Double bond, aryl substituents	Antimicrobial, anti-inflammatory	Claisen-Schmidt condensation

Reactivity and Chemical Behavior

• Triple Bond vs. Double/Single Bonds: The propargyl alcohol’s triple bond increases rigidity and electron density, enabling unique reactivity (e.g., cycloadditions) compared to chalcones (conjugated enones) or single-bonded alcohols. Chalcones undergo Michael additions or Diels-Alder reactions , while the target compound may participate in Huisgen cycloadditions (click chemistry).
• Aldehyde vs. Alcohol : Helional’s aldehyde group facilitates nucleophilic additions (e.g., forming Schiff bases), whereas the target’s hydroxyl group may undergo esterification or oxidation .

Crystallographic and Spectroscopic Characterization

• X-ray Studies : Chalcones and hydrazinecarboxamide derivatives were characterized via single-crystal X-ray diffraction (SHELX programs ), revealing planar geometries and hydrogen-bonding networks. The target compound’s triple bond would likely result in shorter C≡C bond lengths (~1.20 Å) and distinct packing patterns.
• Spectroscopy : IR and NMR data for analogs (e.g., chalcones ) highlight carbonyl (1670–1700 cm⁻¹) and olefinic proton signals (δ 7.0–8.0 ppm), whereas the target compound would show hydroxyl (3200–3600 cm⁻¹) and acetylenic proton (δ ~2.5 ppm) resonances.